2-[1-Nitro-3-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexane-1-sulfonyl)propan-2-yl]furan
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Description
2-[1-Nitro-3-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexane-1-sulfonyl)propan-2-yl]furan is a complex organic compound characterized by the presence of a nitro group, a sulfonyl group, and a highly fluorinated alkyl chain
Properties
CAS No. |
89863-56-9 |
|---|---|
Molecular Formula |
C13H8F13NO5S |
Molecular Weight |
537.25 g/mol |
IUPAC Name |
2-[1-nitro-3-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexylsulfonyl)propan-2-yl]furan |
InChI |
InChI=1S/C13H8F13NO5S/c14-8(15,10(18,19)12(22,23)24)9(16,17)11(20,21)13(25,26)33(30,31)5-6(4-27(28)29)7-2-1-3-32-7/h1-3,6H,4-5H2 |
InChI Key |
FEJKMUCZLCVXKT-UHFFFAOYSA-N |
Canonical SMILES |
C1=COC(=C1)C(C[N+](=O)[O-])CS(=O)(=O)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[1-Nitro-3-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexane-1-sulfonyl)propan-2-yl]furan typically involves multiple steps:
Formation of the Nitro Group:
Sulfonylation: The sulfonyl group is introduced via sulfonylation reactions, commonly using sulfonyl chlorides in the presence of a base.
Fluorination: The highly fluorinated alkyl chain is synthesized through fluorination reactions, which may involve the use of fluorinating
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